Cas no 1251710-76-5 (N-(4-methoxyphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide)

• Product Name: N-(4-methoxyphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide
• CAS No: 1251710-76-5
• MF: C₁₈H₂₁N₃O₅S
• MW: 391.44144320488
• CID: 5919862
• PubChem ID: 7992692
• Update Time: 2025-07-15

N-(4-methoxyphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide
• VU0625549-1
• 1251710-76-5
• N-(4-methoxyphenyl)-2-[2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide
• N-(4-methoxyphenyl)-2-(2-oxo-5-pyrrolidin-1-ylsulfonylpyridin-1-yl)acetamide
• N-(4-methoxyphenyl)-2-(2-oxo-5-(pyrrolidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide
• F3406-9398
• AKOS021853731

• Inchi： 1S/C18H21N3O5S/c1-26-15-6-4-14(5-7-15)19-17(22)13-20-12-16(8-9-18(20)23)27(24,25)21-10-2-3-11-21/h4-9,12H,2-3,10-11,13H2,1H3,(H,19,22)
• InChI Key： QDVQNZXEDRRYNV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(N(CC(NC2C=CC(=CC=2)OC)=O)C=1)=O)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 391.12019195g/mol
• Monoisotopic Mass: 391.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 104Ų

Additional information on N-(4-methoxyphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide

Introduction to N-(4-methoxyphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide and Its Significance in Modern Chemical Biology

N-(4-methoxyphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide, a compound with the CAS number 1251710-76-5, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structure, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

The core structure of N-(4-methoxyphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide is built around a dihydropyridine scaffold, which is well-known for its role in various biological processes. The dihydropyridine moiety is particularly interesting because it is a common pharmacophore in drugs that target calcium channels. This scaffold, combined with the presence of a pyrrolidine sulfonyl group and a 4-methoxyphenyl substituent, endows the compound with a diverse set of interactions that can be exploited for therapeutic purposes.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with neurological disorders. The dihydropyridine derivative in question has shown promise in preliminary studies as a potential regulator of neurotransmitter release and receptor activity. Specifically, the pyrrolidine sulfonyl group has been identified as a critical component for binding to certain neurotransmitter receptors, suggesting that this compound could have applications in the treatment of conditions such as depression, anxiety, and cognitive disorders.

One of the most compelling aspects of N-(4-methoxyphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide is its ability to interact with multiple targets simultaneously. This polypharmacicity is increasingly recognized as a valuable strategy in drug design, as it can lead to more comprehensive therapeutic effects with fewer side effects. The compound's interaction with various enzymes and receptors underscores its potential as a multifunctional therapeutic agent.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. By leveraging machine learning algorithms and molecular docking simulations, scientists have been able to identify promising candidates for further investigation. N-(4-methoxyphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide has emerged as one such candidate, showing favorable binding affinities to several key targets relevant to neurological health.

The synthesis of this compound presents an intriguing challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been instrumental in constructing the desired framework. These advancements not only facilitate the production of N-(4-methoxyphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide but also open up possibilities for designing related derivatives with tailored properties.

In conclusion, N-(4-methoxyphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide (CAS no: 1251710-76-5) represents a significant advancement in the field of chemical biology. Its unique structural features and demonstrated biological activities make it a promising candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one are poised to play a crucial role in the discovery and development of novel therapeutics for various diseases.